Cas no 6838-16-0 ( )

• Product name: &nbsp
• CAS No: 6838-16-0
• MF: C₁₂H₂₅NO₅S₂
• MW: 327.460601568222
• CID: 970272
• PubChem ID: 54600417

  Chemical and Physical Properties

Names and Identifiers

• N-[(2R,3R,4S,5R)-1,1-bis(ethylsulfanyl)-3,4,5,6-tetrahydroxyhexan-2-yl]acetamide
• 2-acetamido-2-deoxy-D-glucose diethyl dithioacetal
• 2-Acetamido-2-desoxy-D-glucose-diethyldithioacetal
• 2-acetylamino-2-deoxy-D-glucose-diethyldithioacetal
• 2-Acetylamino-2-desoxy-D-glucose-diaethyldithioacetal
• D-Glucose,1-(diethyl dithioacetal)
• N-Acetyl-D-glucosamin-diaethylmercaptal
• N-Acetyl-d-glucosamin-diethylmercaptal
• NSC170116
• 6838-16-0
• DTXSID50712949
• N-[(2R,3R,4S,5R)-1,1-Bis(ethylsulfanyl)-3,4,5,6-tetrahydroxyhexan-2-yl]acetamide (non-preferred name)
• N-((2R,3R,4S,5R)-1,1-Bis(ethylthio)-3,4,5,6-tetrahydroxyhexan-2-yl)acetamide
• NSC-170116
•  

• Inchi： InChI=1S/C12H25NO5S2/c1-4-19-12(20-5-2)9(13-7(3)15)11(18)10(17)8(16)6-14/h8-12,14,16-18H,4-6H2,1-3H3,(H,13,15)/t8-,9-,10-,11-/m1/s1
• InChI Key： FMIWWNDUNIUAHX-GWOFURMSSA-N
• SMILES： CCSC(C(C(C(C(CO)O)O)O)NC(=O)C)SCC

Computed Properties

• Exact Mass: 327.11755
• Monoisotopic Mass: 327.11741525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161Ų
• XLogP3: -0.7

Experimental Properties

• PSA: 110.02
• LogP: -0.21070